Cas no 2137538-61-3 (3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-)

• Product Name: 3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-
• CAS No: 2137538-61-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5277733
• Update Time: 2025-10-28

3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-

• Inchi： 1S/C8H13N3O2/c1-2-6-3-11(10-9-6)7-4-13-5-8(7)12/h3,7-8,12H,2,4-5H2,1H3/t7-,8-/m0/s1
• InChI Key： YRVSSSSPWXEHSG-YUMQZZPRSA-N
• SMILES： O1C[C@H](N2C=C(CC)N=N2)[C@@H](O)C1

Additional information on 3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-

3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel-

3-Furanol, 4-(4-ethyl-1H-1,2,3-triazol-1-yl)tetrahydro-, (3R,4S)-rel- is a highly specialized organic compound with the CAS registry number 2137538-61-3. This compound belongs to the class of tetrahydrofuranols and features a unique structure that combines a tetrahydrofuran ring with a 1H-1,2,3-triazole moiety. The (3R,4S)-rel configuration indicates its stereochemistry, which plays a critical role in its biological activity and chemical reactivity.

The synthesis of (3R,4S)-rel-3-furanol derivatives has been extensively studied in recent years due to their potential applications in drug discovery and material science. Researchers have employed various methodologies to construct the tetrahydrofuran ring system, including oxidative cyclization and enzymatic catalysis. These approaches have enabled the efficient production of enantiomerically pure compounds, which are essential for pharmacological studies.

One of the most notable applications of (3R,4S)-rel-3-furanol derivatives lies in their use as building blocks for bioactive molecules. For instance, studies have demonstrated that these compounds can serve as inhibitors of key enzymes involved in metabolic pathways. A recent investigation published in *Nature Communications* highlighted the potential of (3R,4S)-rel-tetrahydrofuranols as modulators of the AMPK pathway, which is implicated in energy metabolism and cancer progression.

The incorporation of the 1H-1,2,3-triazole group into the molecule introduces additional functional diversity. Triazoles are known for their stability and ability to participate in hydrogen bonding interactions. This feature makes them ideal for designing molecules with enhanced bioavailability and target specificity. Recent advancements in click chemistry have further expanded the utility of triazole-containing compounds in medicinal chemistry.

In terms of structural characterization, (3R,4S)-rel-tetrahydrofuranols have been analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule and have facilitated the design of more complex derivatives.

The stereochemistry of (3R,4S)-rel-tetrahydrofuranols is particularly significant due to its influence on molecular recognition processes. Enantiomers often exhibit different biological activities despite having identical physical properties. This has led to an increased interest in stereocontrolled syntheses to access specific enantiomers for therapeutic applications.

From a synthetic perspective, the construction of (3R,4S)-rel-tetrahydrofuranols involves a series of carefully designed reactions that ensure high yields and excellent stereochemical control. For example, asymmetric induction techniques such as organocatalysis and transition metal catalysis have been employed to achieve the desired configuration at both stereocenters.

Looking ahead, the development of novel analogs based on (3R,4S)-rel-tetrahydrofuranols holds promise for addressing unmet medical needs. Ongoing research is focused on optimizing their pharmacokinetic profiles and exploring their efficacy in preclinical models of disease.

In conclusion,(3R,4S)-rel-tetrahydrofuranols represent a valuable class of compounds with diverse applications across multiple disciplines. Their unique structure and stereochemistry make them ideal candidates for advancing both fundamental research and applied sciences.